Cas no 2171888-14-3 (4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol)

• Product Name: 4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol
• CAS No: 2171888-14-3
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6541097
• PubChem ID: 165589593
• Update Time: 2025-07-19

4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol Chemical and Physical Properties

Names and Identifiers

• 4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol
• 4-{[4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-yl]methyl}phenol
• EN300-1610445
• 2171888-14-3

• Inchi： 1S/C11H14N4O/c1-8-11(6-12)13-14-15(8)7-9-2-4-10(16)5-3-9/h2-5,16H,6-7,12H2,1H3
• InChI Key： PWHDXCVTGONBGU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CN1C(C)=C(CN)N=N1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 77Ų

Additional information on 4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol

Comprehensive Overview of 4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol (CAS No. 2171888-14-3)

The compound 4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol (CAS No. 2171888-14-3) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material sciences. This molecule combines a phenol backbone with a 1,2,3-triazole moiety, which is known for its versatility in drug design and bioconjugation. The presence of an aminomethyl group further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In the context of current research trends, 4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol is often discussed in relation to click chemistry, a field that has revolutionized the way chemists construct complex molecules. The 1,2,3-triazole ring, formed via Huisgen cycloaddition, is a hallmark of click chemistry, and this compound serves as an excellent example of its utility. Researchers are particularly interested in its potential as a biocompatible linker for drug delivery systems, owing to its stability and ease of functionalization.

Another area where CAS No. 2171888-14-3 is making waves is in the development of fluorescent probes and bioimaging agents. The phenol group can be modified to introduce fluorophores, enabling the tracking of biological processes in real-time. This application aligns with the growing demand for non-invasive diagnostic tools, a hot topic in medical research. Moreover, the compound's aminomethyl group allows for straightforward conjugation with biomolecules, making it a promising candidate for targeted therapy.

From a synthetic perspective, 4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol is often synthesized via multi-step organic reactions, including azide-alkyne cycloaddition. Its purity and yield are critical factors, as impurities can affect downstream applications. Advanced techniques such as HPLC and NMR spectroscopy are routinely employed to characterize this compound, ensuring its suitability for high-end research. The compound's solubility in common organic solvents like DMSO and methanol further adds to its practicality in laboratory settings.

In the realm of material science, this compound is being explored for its potential in polymer modification. The 1,2,3-triazole ring can act as a cross-linking agent, enhancing the mechanical properties of polymers. This application is particularly relevant in the development of smart materials, which respond to environmental stimuli such as pH or temperature. Given the increasing focus on sustainable materials, researchers are investigating how CAS No. 2171888-14-3 can contribute to greener alternatives.

Safety and handling of 4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol are also topics of interest. While it is not classified as a hazardous substance, standard laboratory precautions such as wearing gloves and eye protection are recommended. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability over time. These considerations are particularly important for industrial-scale applications, where large quantities of the compound may be handled.

In summary, 4-{4-(aminomethyl)-5-methyl-1H-1,2,3-triazol-1-ylmethyl}phenol (CAS No. 2171888-14-3) is a multifaceted compound with broad applications in pharmaceuticals, material science, and biotechnology. Its unique structural attributes, combined with the growing interest in click chemistry and smart materials, position it as a valuable asset in modern research. As scientists continue to explore its potential, this compound is likely to play an increasingly prominent role in cutting-edge innovations.